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Compound of Interest

Compound Name:
4-chlorobenzenecarbaldehyde

N,N-dimethylhydrazone

Cat. No.: B11726222

Get Quote

Physicochemical Identity & Core Metrics[2]
4-chlorobenzenecarbaldehyde dimethylhydrazone is a specialized Schiff base intermediate

used primarily in high-precision organic synthesis. Unlike simple hydrazones, the N,N-dimethyl

variant serves as a robust protecting group and a powerful directing group (DG) for

regioselective functionalization of the aromatic core.

Molecular Identity Table
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Parameter Specification Notes

IUPAC Name
(E)-1-(4-chlorophenyl)-N,N-

dimethylmethanimine

Also: 4-chlorobenzaldehyde

dimethylhydrazone

Molecular Weight 182.65 g/mol

High-precision calculation

based on IUPAC atomic

weights.

Molecular Formula C₉H₁₁ClN₂

CAS Registry Not widely listed

Often synthesized in situ or

custom ordered. (Parent

Aldehyde CAS: 104-88-1)

SMILES
CN(C)/N=C/C1=CC=C(Cl)C=C

1

Useful for

cheminformatics/docking.

Physical State Low-melting solid or viscous oil

Dependent on purity; typically

crystallizes upon

cooling/trituration.

Solubility Soluble in DCM, THF, EtOH
Hydrolytically unstable in acidic

aqueous media.

Synthetic Pathway & Mechanism
The synthesis of 4-chlorobenzenecarbaldehyde dimethylhydrazone is a condensation reaction

between 4-chlorobenzaldehyde and N,N-dimethylhydrazine (UDMH). This reaction is

thermodynamically driven by the removal of water.

Reaction Mechanism (DOT Visualization)
The following diagram illustrates the nucleophilic attack and subsequent dehydration steps

required to form the hydrazone linkage.
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Figure 1: Condensation mechanism for the formation of the dimethylhydrazone linkage.

Experimental Protocol: Standard Preparation
Safety Warning:N,N-Dimethylhydrazine (UDMH) is a suspected carcinogen and highly toxic. All

operations must be performed in a functioning fume hood with appropriate PPE (double nitrile

gloves).

Reagents:

4-Chlorobenzaldehyde (1.0 equiv)[1][2][3]

N,N-Dimethylhydrazine (1.1 equiv)

Ethanol (Absolute) or Dichloromethane (DCM)

Catalytic Glacial Acetic Acid (optional) or MgSO₄

Procedure:

Dissolution: Dissolve 10 mmol of 4-chlorobenzaldehyde in 20 mL of absolute ethanol.

Addition: Add 11 mmol of N,N-dimethylhydrazine dropwise at 0°C.

Catalysis: If reaction is sluggish, add 1-2 drops of glacial acetic acid.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (the hydrazone is typically less polar than the aldehyde).

Workup:
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Concentrate the solvent under reduced pressure.

Dissolve residue in DCM and wash with water to remove excess hydrazine.

Dry over anhydrous Na₂SO₄ and concentrate.

Purification: If necessary, purify via Kugelrohr distillation or rapid silica filtration (Note: Silica

can induce hydrolysis; use triethylamine-treated silica).

Strategic Applications in Drug Discovery
The molecular weight of 182.65 is not just a physical constant; it represents a specific "weight

economy" in synthetic planning. The dimethylhydrazone moiety is utilized primarily for two high-

value transformations in medicinal chemistry.

A. Directed Ortho Metalation (DoM)
The dimethylhydrazone group is an excellent Directed Metalation Group (DMG). It coordinates

with organolithium reagents (e.g., n-BuLi), directing lithiation specifically to the ortho position of

the benzene ring.

Why it works: The nitrogen lone pair coordinates Li, stabilizing the transition state.

Outcome: Allows introduction of electrophiles (E+) at the C2 position, creating 1,2,4-

trisubstituted benzenes difficult to access via electrophilic aromatic substitution.

B. Conversion to Nitriles
Dimethylhydrazones are direct precursors to nitriles via oxidative cleavage. This is a "one-

carbon" retention transformation, converting Ar-CHO → Ar-CN.

Application Workflow (DOT Visualization)
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Figure 2: Divergent synthetic utility of the dimethylhydrazone intermediate.

Analytical Characterization
To validate the integrity of the synthesized 4-chlorobenzenecarbaldehyde dimethylhydrazone,

compare experimental data against these expected values:
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Method Expected Signature Diagnostic Feature

¹H NMR (CDCl₃)

δ 7.2–7.6 (Aromatic, 4H)δ

~2.9–3.0 (N-Me₂, s, 6H)δ

~7.0–7.5 (CH=N, s, 1H)

The N-Me₂ singlet around 3.0

ppm is the definitive

confirmation of hydrazone

formation.

IR Spectroscopy
~1600–1620 cm⁻¹ (C=N

stretch)

Absence of strong C=O stretch

(1700 cm⁻¹) indicates

complete conversion of

aldehyde.

Mass Spectrometry [M+H]⁺ = 183.65
Chlorine isotope pattern (3:1

ratio of M : M+2) will be visible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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